Cas no 2171253-18-0 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid
• CAS No: 2171253-18-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6512455
• PubChem ID: 165509808
• Update Time: 2025-06-27

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylbutanamido]benzoic acid
• EN300-1554116
• 2171253-18-0

• Inchi： 1S/C28H28N2O5/c1-17(2)25(26(31)30(3)19-10-8-9-18(15-19)27(32)33)29-28(34)35-16-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-15,17,24-25H,16H2,1-3H3,(H,29,34)(H,32,33)/t25-/m1/s1
• InChI Key： HDLDWAVJGWLBDD-RUZDIDTESA-N
• SMILES： O(C(N[C@@H](C(N(C)C1C=CC=C(C(=O)O)C=1)=O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid

The compound 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid (CAS No: 2171253-18-0) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzoic acid moiety, a fluorenylmethoxycarbonyl (Fmoc) group, and a dimethylbutanamide substituent. The stereochemistry at the chiral center (denoted by the (R) configuration) plays a crucial role in determining its biological activity and chemical reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of peptide-based therapeutics. The Fmoc group, a well-known protecting group in peptide synthesis, is strategically positioned to modulate the compound's reactivity and stability during biochemical processes. The dimethylbutanamide substituent further enhances the molecule's solubility and bioavailability, making it an attractive candidate for various pharmacological applications.

One of the most intriguing aspects of this compound is its ability to participate in enantioselective reactions. Researchers have demonstrated that the (R)-configured derivative exhibits superior catalytic activity in asymmetric synthesis compared to its (S)-configured counterpart. This finding underscores the importance of stereochemistry in determining the compound's functionality and has opened new avenues for its application in chiral resolution and enantioselective catalysis.

Moreover, the integration of the Fmoc group into the molecular framework has been shown to significantly influence the compound's electronic properties. Computational studies reveal that the Fmoc moiety acts as an electron-withdrawing group, thereby stabilizing reactive intermediates during chemical transformations. This insight has led to innovative strategies for optimizing reaction conditions and enhancing yields in synthetic processes.

In terms of biological activity, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid has exhibited promising results in preclinical studies targeting enzyme inhibition and receptor modulation. Its unique structure allows for selective binding to specific protein targets, making it a valuable tool in drug design and development.

Looking ahead, ongoing research is focused on exploring the potential of this compound in advanced materials science applications. Its ability to form stable supramolecular assemblies suggests its utility in designing novel materials with tailored properties for sensing, catalysis, and drug delivery systems.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its intricate structure, combined with its unique chemical and biological properties, positions it as a key player in advancing modern research and development efforts.